N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide

• IUPAC Name: N-[1-methyl-2-[(4-methylpiperidin-1-yl)methyl]benzimidazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H24N4O2/c1-14-7-9-24(10-8-14)13-19-22-16-12-15(5-6-17(16)23(19)2)21-20(25)18-4-3-11-26-18/h3-6,11-12,14H,7-10,13H2,1-2H3,(H,21,25)
• InChI Key: CLMIVZVTXSNXFN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=NC3=C(N2C)C=CC(=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use as a research chemical. It is a potent agonist of the cannabinoid receptors and has been shown to have a high affinity for CB1 and CB2 receptors.

Mechanism of Action

N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide acts as a potent agonist of the CB1 and CB2 receptors, which are found throughout the body. When it binds to these receptors, it can produce a range of effects, including pain relief, relaxation, and altered perception. The exact mechanism of action is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide are similar to those of other synthetic cannabinoids. It can produce a range of effects, including increased heart rate, blood pressure, and body temperature, as well as altered perception and mood. These effects are thought to be mediated by the activation of the CB1 and CB2 receptors in various parts of the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the effects of synthetic cannabinoids on the body. However, its high potency can also make it difficult to control the dosage and ensure the safety of the researchers. Additionally, its use as a research chemical is subject to legal restrictions in many countries.

Future Directions

There are numerous future directions for research on N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved selectivity and safety profiles. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the body, including their potential for addiction and other adverse effects. Additionally, there is a need for further research on the mechanisms of action of synthetic cannabinoids and their interactions with other drugs and neurotransmitters in the body.

Scientific Research Applications

N-{1-methyl-2-[(4-methyl-1-piperidinyl)methyl]-1H-benzimidazol-5-yl}-2-furamide has been used in numerous scientific studies to investigate the effects of synthetic cannabinoids on the human body. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. This makes it a useful tool for studying the mechanisms of action of synthetic cannabinoids and their effects on the body.